4-Bromo-1,2,3-thiadiazole
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Overview
Description
4-Bromo-1,2,3-thiadiazole is a chemical compound that is part of the thiadiazole family . Thiadiazoles are heterocyclic compounds that contain a five-membered ring with two nitrogen atoms and one sulfur atom .
Synthesis Analysis
The synthesis of 4-Bromo-1,2,3-thiadiazole and its derivatives has been a subject of research in recent years . For instance, one study reported the selective synthesis of 4-bromobenzo[1,2-d:4,5-d’]bis([1,2,3]thiadiazole) from the bromination of benzo[1,2-d:4,5-d’]bis([1,2,3]thiadiazole) .Molecular Structure Analysis
The molecular structure of 4-Bromo-1,2,3-thiadiazole and its derivatives has been studied using X-ray diffraction analysis and ab initio calculations . These studies have revealed the electronic structure and electron delocalization in these compounds .Chemical Reactions Analysis
4-Bromo-1,2,3-thiadiazole and its derivatives have been found to be reactive in aromatic nucleophilic substitution reactions and cross-coupling reactions . For example, one study reported the use of palladium-catalyzed C-H direct arylation reactions for 4-bromobenzo[1,2-d:4,5-d’]bis([1,2,3]thiadiazole) with selective formation of mono-arylated derivatives .Scientific Research Applications
- 4-Bromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) (isoBBT) serves as an electron-withdrawing building block. Researchers have explored its use in the synthesis of organic light-emitting diodes (OLEDs) and components for organic solar cells. The incorporation of bromine atoms enhances electrical deficiency without compromising aromaticity, making it a valuable material for optoelectronic devices .
- Thiadiazole derivatives, including 4-bromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), have attracted attention due to their pharmacological relevance. The thiadiazole core appears in various drugs, such as analgesics, anti-inflammatories, antineoplastics, antiepileptics, antibacterials, antitubercular agents, and antivirals. These compounds exhibit broad and potent activity .
- The brominated derivatives of benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) enhance reactivity in aromatic nucleophilic substitution reactions. Additionally, they maintain the ability to undergo cross-coupling reactions. Researchers have explored selective substitution strategies to obtain mono-arylated isoBBT derivatives .
Organic Electronics and Optoelectronics
Pharmaceutical Chemistry
Catalysis and Cross-Coupling Reactions
These applications highlight the versatility and potential of 4-bromothiadiazole in various scientific domains. Researchers continue to explore its properties and applications, making it an exciting area of study . If you need further details or additional applications, feel free to ask! 😊
Mechanism of Action
Target of Action
4-Bromo-1,2,3-thiadiazole, also known as 4-bromothiadiazole, is a derivative of thiadiazole, a versatile scaffold widely studied in medicinal chemistry . The mesoionic character of the thiadiazole ring allows these compounds to cross cellular membranes and interact strongly with biological targets . Thiadiazole derivatives have been shown to exert a broad spectrum of biological activities, including anticancer effects . They have been found to interfere with DNA synthesis, inhibiting the replication of both human tumor and bacterial cells .
Mode of Action
The mode of action of 4-bromothiadiazole involves its interaction with its targets, leading to changes in cellular processes. One group of 1,2,3-thiadiazole derivatives, which may include 4-bromothiadiazole, has been found to block the activity of heat shock protein 90 (Hsp90) . Hsp90 is a chaperone protein that controls the folding of numerous proteins. Inhibition of its activity results in the degradation of several oncoproteins .
Biochemical Pathways
The biochemical pathways affected by 4-bromothiadiazole are primarily related to its anticancer activity. By blocking the activity of Hsp90, 4-bromothiadiazole disrupts the proper folding of proteins, leading to the degradation of oncoproteins . This disruption can affect various cancer-related pathways, potentially leading to the death of cancer cells .
Pharmacokinetics
Due to the mesoionic nature of thiadiazoles, these compounds are able to cross cellular membranes . Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom . These properties suggest that 4-bromothiadiazole may have good bioavailability.
Result of Action
The result of 4-bromothiadiazole’s action is primarily its potential anticancer effects. By interacting with its targets and affecting biochemical pathways, 4-bromothiadiazole can lead to the degradation of oncoproteins, potentially inhibiting the growth of cancer cells .
Action Environment
The action environment of 4-bromothiadiazole can influence its action, efficacy, and stability. For instance, the reactivity of bromobenzo-bis-thiadiazoles, such as 4-bromothiadiazole, can be increased in aromatic nucleophilic substitution reactions . Furthermore, the incorporation of bromine atoms improves the electrical deficiency of these compounds without affecting their aromaticity . This suggests that the chemical environment and conditions can significantly influence the action and properties of 4-bromothiadiazole.
Safety and Hazards
Future Directions
Bromoderivatives of benzofused 1,2,5-thiadiazoles, which include 4-Bromo-1,2,3-thiadiazole, are important precursors for the synthesis of dyes, which are widely used to design effective photovoltaic materials . Future research could focus on the selective synthesis of mono-arylated derivatives of 4-Bromo-1,2,3-thiadiazole, which could be potentially interesting compounds for organic photovoltaic components .
properties
IUPAC Name |
4-bromothiadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2HBrN2S/c3-2-1-6-5-4-2/h1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHFOJURELNUINM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=NS1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HBrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1,2,3-thiadiazole | |
CAS RN |
500314-99-8 |
Source
|
Record name | 4-bromo-1,2,3-thiadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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